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Compound of Interest

Compound Name: Heptanophenone

Cat. No.: B155562

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Heptanophenone, an aromatic ketone with the chemical formula C13H1s0, serves as a
valuable and versatile building block in synthetic organic chemistry. Its unique structure,
featuring a phenyl group attached to a carbonyl group which is further connected to a hexyl
chain, allows for a diverse range of chemical transformations. These reactions are pivotal in the
synthesis of various organic molecules, including biologically active compounds and materials
for advanced applications. This document provides detailed application notes and experimental
protocols for the use of heptanophenone in several key synthetic transformations.

Physicochemical Properties and Spectroscopic
Data

A clear understanding of the physical and chemical properties of heptanophenone is essential
for its effective use in synthesis.
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Property Value Reference
Molecular Formula Ci3H180 [1112]
Molecular Weight 190.28 g/mol [1][2]
Appearance Clear, slightly yellow liquid [3]

Melting Point 17 °C [2]

Boiling Point 155 °C at 15 mmHg [2]

Density 0.946 g/mL at 25 °C [2]
Refractive Index n20/D 1.5077 [2]

1H NMR (CDCls, 90 MHz): & 7.95 (d, 2H), 7.52 (t, 1H), 7.48 (t, 2H), 2.95 (t, 2H), 1.74 (m, 2H),
1.55-1.15 (m, 6H), 0.90 (t, 3H).[4]

13C NMR (CDCls): & 200.26, 137.18, 132.79, 128.50, 128.02, 38.53, 31.68, 29.03, 24.31, 22.54,
14.00.[4]

Application 1: Synthesis of Chalcones via Claisen-
Schmidt Condensation

Chalcones, or 1,3-diaryl-2-propen-1-ones, are important intermediates in the synthesis of
flavonoids and other biologically active molecules.[5] They are typically synthesized through a
base-catalyzed aldol condensation between an aromatic ketone and an aromatic aldehyde, a
reaction known as the Claisen-Schmidt condensation.[6] Heptanophenone can readily
participate in this reaction to yield chalcone derivatives with a long alkyl chain.

Experimental Protocol: Synthesis of (E)-1-phenyl-3-
(phenyl)oct-2-en-1-one

Reaction Scheme:
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Heptanophenone
NaOH, EtOH ———> (E)-1-phenyl-3-(phenyl)oct-2-en-1-one
Benzaldehyde
Heptanophenone
Ethyl Cyanoacetate Base (e.g., Morpholine), EtOH ———> 2-Amino-3-ethoxycarbonyl-4-phenyl-5-pentylthiophene
Sulfur (Ss)
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2-Aminobenzophenone
Acid or Base Catalyst, Heat ———» 2-Pentyl-3-phenylquinoline

Heptanophenone

Hantzsch-like Pyridine Synthesis

Heptanophenone-deri\@

Dihydropyridine Intermediate

Oxidation

Substituted Pyridine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Organic Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155562#application-of-heptanophenone-in-synthetic-
organic-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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